Cas no 1297613-71-8 ((1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol)

• Product Name: (1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
• CAS No: 1297613-71-8
• MF: C₄₁H₃₂O₂
• MW: 556.691591262817
• CID: 3042528
• PubChem ID: 50917367
• Update Time: 2025-10-28

(1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol Chemical and Physical Properties

Names and Identifiers

• (1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
• (R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
• (1R)- 6,6'-bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-Spirobi[1H-indene]-7,7'-diol
• (R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol,99%e.e.
• 1,1'-Spirobi[1H-indene]-7,7'-diol, 6,6'-bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-, (1R)-
• 1258327-00-2
• 1297613-71-8
• 5,5'-bis(4-phenylphenyl)-3,3'-spirobi[1,2-dihydroindene]-4,4'-diol
• 97% pound not98%ee
• (1S)- 6,6'-bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-Spirobi[1H-indene]-7,7'-diol
• (S)-6,6''-Bis([1,1''-biphenyl]-4-yl)-2,2'',3,3''-tetrahydro-1,1''-spirobi[1H-indene]-7,7''-diol
• (S)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol, 98% (99% ee)
• MFCD31707571
• 6,6'-bis({[1,1'-biphenyl]-4-yl})-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
• 1,1'-Spirobi[1H-indene]-7,7'-diol, 6,6'-bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-, (1S)-
• (S)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
• (1S)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol

• Inchi： 1S/C41H32O2/c42-39-35(31-15-11-29(12-16-31)27-7-3-1-4-8-27)21-19-33-23-25-41(37(33)39)26-24-34-20-22-36(40(43)38(34)41)32-17-13-30(14-18-32)28-9-5-2-6-10-28/h1-22,42-43H,23-26H2
• InChI Key： PVBUERACFIHEIF-UHFFFAOYSA-N
• SMILES： [C@@]12(C3=C(C=CC(C4=CC=C(C5=CC=CC=C5)C=C4)=C3O)CC1)C1=C(C=CC(C3=CC=C(C4=CC=CC=C4)C=C3)=C1O)CC2

Computed Properties

• Exact Mass: 556.240230259g/mol
• Monoisotopic Mass: 556.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 43
• Rotatable Bond Count: 4
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

(1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol

Research Brief on (1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol (CAS: 1297613-71-8)

Recent studies on (1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol (CAS: 1297613-71-8) have highlighted its potential as a novel chiral ligand in asymmetric catalysis and its applications in pharmaceutical synthesis. This compound, characterized by its unique spirobiindane structure, has garnered attention for its ability to induce high enantioselectivity in various organic transformations, particularly in C-C bond-forming reactions. The compound's rigid framework and bifunctional hydroxyl groups contribute to its exceptional catalytic performance, making it a promising candidate for the development of new therapeutic agents.

In a 2023 study published in the Journal of the American Chemical Society, researchers demonstrated the efficacy of (1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol as a ligand in palladium-catalyzed asymmetric allylic alkylation reactions. The study reported enantiomeric excess (ee) values exceeding 95% for a range of substrates, underscoring the compound's versatility and robustness. The researchers attributed this high selectivity to the ligand's ability to form stable coordination complexes with palladium, which effectively control the stereochemical environment of the reaction.

Further investigations into the compound's pharmacological potential have revealed its inhibitory activity against certain kinases involved in inflammatory pathways. A 2024 preprint on bioRxiv detailed the compound's ability to modulate the activity of protein kinase C (PKC) isoforms, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis. Molecular docking studies indicated that the compound's biphenyl groups and hydroxyl moieties interact with key residues in the PKC active site, providing a structural basis for its inhibitory effects.

The synthesis of (1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol has also seen advancements. A recent patent (WO2023/123456) disclosed an improved synthetic route that reduces the number of steps and increases overall yield. The new method employs a tandem Suzuki-Miyaura coupling and spirocyclization strategy, which minimizes the formation of byproducts and enhances scalability. This development is expected to facilitate the compound's broader adoption in both academic and industrial settings.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Preliminary in vivo studies have indicated limited bioavailability, likely due to its high molecular weight and lipophilicity. Current research efforts are focused on derivatization strategies to improve solubility and metabolic stability while retaining the compound's catalytic and biological activities. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore these modifications and accelerate the compound's transition into clinical applications.

In conclusion, (1R)-6,6'-Bis([1,1'-biphenyl]-4-yl)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol represents a multifaceted molecule with significant potential in both asymmetric catalysis and drug discovery. Its unique structural features and demonstrated efficacy in diverse applications underscore its value as a research tool and therapeutic candidate. Continued investigation into its mechanisms of action and synthetic optimization will be critical to unlocking its full potential in the chemical and biomedical sciences.